Cas no 5973-29-5 (1H-1,4-Benzodiazepine-2,5-dione, 7-chloro-3,4-dihydro-4-methyl-)

• Product Name: 1H-1,4-Benzodiazepine-2,5-dione, 7-chloro-3,4-dihydro-4-methyl-
• CAS No: 5973-29-5
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 337458
• PubChem ID: 9815949
• Update Time: 2025-07-17

1H-1,4-Benzodiazepine-2,5-dione, 7-chloro-3,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Benzodiazepine-2,5-dione, 7-chloro-3,4-dihydro-4-methyl-
• 7-chloro-4-methyl-1,3-dihydro-1,4-benzodiazepine-2,5-dione
• CS-0131882
• 5973-29-5
• 7-Chloro-4-methyl-3,4-dihydro-1H-benzo[e][1,4]diazepine-2,5-dione
• 7-chloro-4-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione
• DTXSID00431193
• SCHEMBL2850811
• FNTLWYZULYTGHD-UHFFFAOYSA-N

• Inchi： 1S/C10H9ClN2O2/c1-13-5-9(14)12-8-3-2-6(11)4-7(8)10(13)15/h2-4H,5H2,1H3,(H,12,14)
• InChI Key： FNTLWYZULYTGHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(N(C)CC(N2)=O)=O

Computed Properties

• Exact Mass: 224.03537
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

1H-1,4-Benzodiazepine-2,5-dione, 7-chloro-3,4-dihydro-4-methyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 1H-1,4-Benzodiazepine-2,5-dione, 7-chloro-3,4-dihydro-4-methyl-

Comprehensive Overview of 1H-1,4-Benzodiazepine-2,5-dione, 7-chloro-3,4-dihydro-4-methyl- (CAS No. 5973-29-5)

The compound 1H-1,4-Benzodiazepine-2,5-dione, 7-chloro-3,4-dihydro-4-methyl- (CAS No. 5973-29-5) is a derivative of the benzodiazepine class, a well-known group of heterocyclic compounds with significant pharmacological and industrial applications. This specific derivative, characterized by its 7-chloro and 4-methyl substitutions, has garnered attention in both academic research and applied chemistry due to its unique structural and functional properties. In this article, we delve into the molecular characteristics, synthesis pathways, and potential applications of this compound, while addressing common queries and trending topics in the field.

From a structural perspective, 1H-1,4-Benzodiazepine-2,5-dione frameworks are renowned for their versatility. The presence of a 7-chloro group enhances the compound's reactivity, making it a valuable intermediate in organic synthesis. Meanwhile, the 4-methyl substitution contributes to its stability, a feature often sought after in the development of novel materials and bioactive molecules. Researchers have explored its potential in designing heterocyclic pharmaceuticals, though it is crucial to note that this compound is not classified as a pharmaceutical ingredient itself.

In recent years, the demand for specialty chemicals like 5973-29-5 has surged, driven by advancements in drug discovery and material science. A frequently asked question in search engines revolves around the synthesis of benzodiazepine derivatives, reflecting the growing interest in their preparation. The synthesis of 7-chloro-3,4-dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione typically involves multi-step reactions, including cyclization and halogenation processes, which are optimized for yield and purity. These methods are often discussed in academic forums and patent literature, highlighting their relevance to modern chemistry.

Another trending topic is the role of benzodiazepine analogs in green chemistry. With sustainability becoming a global priority, researchers are investigating eco-friendly synthesis routes for compounds like CAS 5973-29-5. Techniques such as catalytic hydrogenation and solvent-free reactions are being explored to minimize environmental impact. This aligns with the broader industry shift toward sustainable chemical production, a subject frequently searched by professionals and students alike.

The applications of 1H-1,4-Benzodiazepine-2,5-dione, 7-chloro-3,4-dihydro-4-methyl- extend beyond pharmaceuticals. Its structural motifs are leveraged in coordination chemistry, where it acts as a ligand for metal ions, facilitating the creation of metal-organic frameworks (MOFs). These frameworks are pivotal in gas storage and catalysis, areas of high interest in both academic and industrial settings. Searches for MOF precursors often include benzodiazepine derivatives, underscoring their importance in cutting-edge research.

Quality control and analytical characterization are also critical for CAS 5973-29-5. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure purity and structural integrity. These methods are frequently queried by analytical chemists and quality assurance professionals, reflecting the compound's significance in high-precision industries.

In conclusion, 1H-1,4-Benzodiazepine-2,5-dione, 7-chloro-3,4-dihydro-4-methyl- (CAS No. 5973-29-5) is a compound of substantial scientific and industrial relevance. Its unique structure, synthesis challenges, and diverse applications make it a subject of ongoing research and discussion. By addressing common search queries and aligning with contemporary trends like green chemistry and MOF development, this overview aims to provide a comprehensive and engaging resource for chemists, researchers, and industry professionals.